4-iodo-N,N-dipyridin-2-ylbenzamide

• Molecular Formula: C17H12IN3O
• Molecular Weight: 401.20 g/mol
• IUPAC Name: 4-iodo-N,N-dipyridin-2-ylbenzamide
• InChI: InChI=1S/C17H12IN3O/c18-14-9-7-13(8-10-14)17(22)21(15-5-1-3-11-19-15)16-6-2-4-12-20-16/h1-12H
• InChI Key: INFYFHWIGVTLEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)N(C2=CC=CC=N2)C(=O)C3=CC=C(C=C3)I

Description

4-Iodo-N,N-dipyridin-2-ylbenzamide is a benzamide derivative featuring a para-iodine substituent on the benzene ring and two pyridin-2-yl groups attached to the amide nitrogen.

Biological Activity

4-Iodo-N,N-dipyridin-2-ylbenzamide is a compound of growing interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview based on diverse research findings.

Chemical Structure and Properties

4-Iodo-N,N-dipyridin-2-ylbenzamide features a benzamide core substituted with an iodine atom and two pyridine rings. This unique structure contributes to its interaction with various biological targets, potentially influencing its pharmacological activity.

Antitumor Activity

Research indicates that compounds similar to 4-iodo-N,N-dipyridin-2-ylbenzamide exhibit significant antitumor properties. For instance, studies have demonstrated that derivatives can inhibit cyclin-dependent kinases (CDKs), which are critical for cell cycle regulation. In particular, compounds that target CDK2 and CDK9 have shown promising results in inducing apoptosis in cancer cells, leading to G2/M cell cycle arrest .

The biological activity of 4-iodo-N,N-dipyridin-2-ylbenzamide may be attributed to its ability to interact with specific protein targets. It has been suggested that this compound can modulate the activity of proteins involved in cell cycle progression and apoptosis, similar to other metal-containing compounds that exhibit selective inhibition of protein kinases and proteases .

Case Studies

Study	Findings
Study 1	Investigated the inhibitory effects of 4-iodo-N,N-dipyridin-2-ylbenzamide on CDK2 and CDK9. Results indicated IC50 values of 0.004 μM and 0.009 μM respectively, highlighting its potency as a dual inhibitor .
Study 2	Evaluated the compound's effects on HCT116 cell lines, demonstrating significant tumor growth inhibition in xenograft models without notable toxicity .
Study 3	Explored the interaction of 4-iodo-N,N-dipyridin-2-ylbenzamide with various metalloproteins, suggesting potential applications in targeting specific diseases through metallodrug strategies .

Pharmacokinetics and Toxicology

Pharmacokinetic studies have shown that compounds similar to 4-iodo-N,N-dipyridin-2-ylbenzamide possess favorable absorption and bioavailability profiles. For instance, oral bioavailability was reported at approximately 86.7% in animal models, indicating potential for effective therapeutic use .

Toxicological assessments are crucial for determining the safety profile of this compound. Preliminary studies suggest minimal toxicity at therapeutic doses; however, further investigations are necessary to fully elucidate its safety in long-term applications.

Comparison with Similar Compounds

4-Fluoro-N-indane-2-ylbenzamide ()

• Structure : Fluorine replaces iodine at the para position; the amide nitrogen is substituted with an indane group.
• In contrast, the iodine substituent in the target compound may confer distinct electronic properties (e.g., increased steric bulk, altered lipophilicity) that could influence binding affinity or metabolic stability .
• Synthesis : Prepared via standard amidation routes, similar to iodinated benzamides.

4-Iodo-N,N-dimethylbenzamide ()

• Structure : Lacks pyridine substituents; instead, the amide nitrogen is dimethylated.
• Applications: Primarily an intermediate in Sonogashira coupling reactions (e.g., palladium/copper-catalyzed cross-couplings) .
• Safety Profile : Classified as harmful via inhalation, skin contact, or ingestion, suggesting iodinated benzamides generally require careful handling .

N-(2-(tert-Butyl)phenyl)-4-iodo-N-(1-(pyridin-2-yl)ethyl)benzamide (6ze, )

• Structure : Incorporates a bulky tert-butylphenyl group and a pyridin-2-ylethyl substituent.
• Relevance : Highlights the versatility of iodobenzamide scaffolds in accommodating diverse substituents for tailored applications (e.g., catalysis, drug discovery).